Cas no 105488-85-5 (1,3,4-Thiadiazole-2(3H)-thione, 5-[(3-methoxypropyl)thio]-)

• Product Name: 1,3,4-Thiadiazole-2(3H)-thione, 5-[(3-methoxypropyl)thio]-
• CAS No: 105488-85-5
• MF: C₆H₁₀N₂OS₃
• MW: 222.351397037506
• CID: 1154235
• PubChem ID: 71333559
• Update Time: 2025-04-20

1,3,4-Thiadiazole-2(3H)-thione, 5-[(3-methoxypropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2(3H)-thione, 5-[(3-methoxypropyl)thio]-
• 5-(3-methoxypropylsulfanyl)-3H-1,3,4-thiadiazole-2-thione
• 105488-85-5
• 5-[(3-Methoxypropyl)sulfanyl]-1,3,4-thiadiazole-2(3H)-thione
• DTXSID70761792

• Inchi： 1S/C6H10N2OS3/c1-9-3-2-4-11-6-8-7-5(10)12-6/h2-4H2,1H3,(H,7,10)
• InChI Key： GIQKTEFJDWKCFW-UHFFFAOYSA-N
• SMILES： S(C1=NNC(=S)S1)CCCOC

Computed Properties

• Exact Mass: 221.9957
• Monoisotopic Mass: 221.99552647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 33.62